Methyl 6-nitro-1,2-benzoxazole-3-carboxylate
Overview
Description
Methyl 6-nitro-1,2-benzoxazole-3-carboxylate (MNBC) is a chemical compound that has been studied for its potential applications in a variety of scientific research fields. It is a member of the benzoxazole family, which is a group of compounds that are characterized by the presence of two nitrogen atoms and two oxygen atoms in a six-membered ring. MNBC has been studied for its potential to be used as a synthetic intermediate, as well as its potential in medicinal and biological research.
Scientific Research Applications
Antibacterial Activity
Methyl 6-nitro-1,2-benzoxazole-3-carboxylate derivatives have been studied for their potential as antibacterial agents. The structural motif of benzoxazole is known to exhibit significant activity against a variety of bacterial strains. For instance, derivatives have shown efficacy against Gram-positive bacteria like Bacillus subtilis and Gram-negative bacteria such as Escherichia coli and Pseudomonas aeruginosa . The presence of the nitro group and the carboxylate moiety in the compound may contribute to its antibacterial properties by disrupting bacterial cell wall synthesis or DNA replication.
Antifungal Applications
The antifungal properties of benzoxazole derivatives make them candidates for treating fungal infections. Studies have indicated that certain benzoxazole compounds can be potent against fungal strains like Candida albicans and Aspergillus niger, with minimal inhibitory concentrations (MICs) comparable to standard antifungal drugs . Methyl 6-nitro-1,2-benzoxazole-3-carboxylate could serve as a scaffold for developing new antifungal agents.
Anticancer Potential
Benzoxazole derivatives have been explored for their anticancer activities, particularly against human colorectal carcinoma (HCT116) cancer cell lines . The nitro group in Methyl 6-nitro-1,2-benzoxazole-3-carboxylate could be involved in the generation of reactive oxygen species, leading to cytotoxic effects on cancer cells. This compound could be a starting point for the synthesis of novel chemotherapeutic agents.
Anti-inflammatory Effects
Compounds containing the benzoxazole ring have shown anti-inflammatory effects in various studies . The anti-inflammatory activity is often attributed to the inhibition of pro-inflammatory cytokines and enzymes like cyclooxygenase (COX). Methyl 6-nitro-1,2-benzoxazole-3-carboxylate could be investigated for its potential to reduce inflammation in disease models.
Antioxidant Properties
The antioxidant capacity of benzoxazole derivatives is another area of interest. These compounds can act as free radical scavengers, protecting cells from oxidative stress . Methyl 6-nitro-1,2-benzoxazole-3-carboxylate may contribute to this activity through its electron-withdrawing nitro group, which can stabilize free radicals.
Drug Discovery and Medicinal Chemistry
Benzoxazole derivatives are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities. They are used as intermediates for the preparation of new biological materials and drugs . Methyl 6-nitro-1,2-benzoxazole-3-carboxylate, with its reactive functional groups, offers a versatile platform for the synthesis of various pharmacologically active molecules.
Mechanism of Action
Target of Action
Methyl 6-nitro-1,2-benzoxazole-3-carboxylate is a derivative of benzoxazole . Benzoxazoles are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory effects . .
Mode of Action
Benzoxazole derivatives have been reported to interact with various biological targets, leading to their diverse biological activities . The nitro group in the compound may play a role in its interaction with these targets.
Biochemical Pathways
Benzoxazole derivatives are known to interact with various biochemical pathways due to their broad substrate scope and functionalization .
Result of Action
Benzoxazole derivatives have been reported to exhibit antimicrobial, antifungal, and anticancer activities . The compound’s nitro group may contribute to these effects.
Action Environment
The synthesis of benzoxazole derivatives has been reported to occur under various reaction conditions .
properties
IUPAC Name |
methyl 6-nitro-1,2-benzoxazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O5/c1-15-9(12)8-6-3-2-5(11(13)14)4-7(6)16-10-8/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDAMDINPNCIMJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NOC2=C1C=CC(=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60280841 |
Source
|
| Record name | Methyl 6-nitro-1,2-benzoxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60280841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5453-86-1 |
Source
|
| Record name | 1,2-Benzisoxazole-3-carboxylic acid, 6-nitro-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5453-86-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 18904 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005453861 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5453-86-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=18904 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Methyl 6-nitro-1,2-benzoxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60280841 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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